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Audience: Researchers, scientists, and chemical development professionals.

Introduction: 2-Anilino-6-dibutylamino-3-methylfluoran, commonly known as ODB-2, is a

leuco dye widely utilized as a color former in pressure-sensitive recording systems like

carbonless copy paper.[1][2] In its native state, ODB-2 is a crystalline powder, typically white to

off-white, which remains colorless and stable.[3][4] Its utility lies in its ability to undergo a

significant structural transformation upon contact with an acidic developer, resulting in the

formation of an intense black image.[2] This document provides detailed application notes and

experimental protocols for the formulation and evaluation of ODB-2 in a standard two-part

carbonless copy paper system.

The fundamental principle of carbonless copy paper involves the physical separation of the

leuco dye and an acidic developer.[5][6] The dye, ODB-2, is dissolved in an oil-based solvent

and encapsulated in microscopic polymer shells, typically 1-10 microns in diameter.[7] This

microencapsulated dye solution is then coated onto the back of the top sheet of paper,

designated as the "Coated Back" (CB) sheet.[6][8] The corresponding bottom sheet, or "Coated

Front" (CF) sheet, is coated with a layer containing an acidic color developer, such as activated

clay or phenolic resins.[4][8][9] When pressure from writing or an impact printer is applied to the

top sheet, the microcapsules rupture, releasing the ODB-2 solution.[5][8] The dye then reacts

with the developer on the CF sheet, inducing a chemical reaction that forms a permanent, high-

contrast black copy.[4][5]
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Physicochemical Properties of ODB-2
A summary of the key properties of ODB-2 is presented below. High purity is essential for

uniform color development and image sharpness.

Property Value Reference

Chemical Name
2-Anilino-6-dibutylamino-3-

methylfluoran
[1][2]

CAS Number 89331-94-2 [1]

Molecular Formula C₃₅H₃₆N₂O₃ [4]

Molecular Weight 532.68 g/mol [4]

Appearance White to off-white powder [3]

Melting Point 182-185 °C [3]

Purity (HPLC) ≥ 99.0% [3]

Solubility

Soluble in organic solvents

(e.g., toluene,

alkylnaphthalenes)

[2][10]

Reaction Mechanism of Color Formation
The color-forming reaction of ODB-2 is an acid-catalyzed process. The ODB-2 molecule exists

in a colorless, non-conjugated lactone form. In the presence of an acidic developer (a proton

donor), the lactone ring is opened. This structural change creates a highly conjugated system

that absorbs light in the visible spectrum, resulting in the characteristic black color.
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Mechanism of ODB-2 color formation upon reaction with an acidic developer.

Exemplary Formulations
The following tables provide representative formulations for the preparation of the Coated Back

(CB) and Coated Front (CF) slurries. These are starting points and may require optimization

based on specific paper substrates and performance requirements.

Table 1: Coated Back (CB) Formulation
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This formulation details the preparation of the microencapsulated ODB-2 dye solution and its

subsequent dispersion into a coating slurry.

Component Purpose Parts by Weight

Internal Phase (Microcapsule

Core)

ODB-2 Leuco Dye Color Former 3.0

Alkylnaphthalene Dye Solvent 97.0

Microencapsulation Slurry

Internal Phase (above) Dye Solution 100.0

Gelatin Wall-forming Colloid 10.0

Gum Arabic Wall-forming Colloid 10.0

Water Aqueous Phase 400.0

Final CB Coating Slurry

Microencapsulation Slurry

(above)
Encapsulated Dye 120.0

Styrene-Butadiene Latex (50%

solids)
Binder 20.0

Carboxymethyl Cellulose (2%

solution)
Thickener / Stabilizer 15.0

Water Diluent for Viscosity Control As needed

Table 2: Coated Front (CF) Formulation
This formulation describes the developer-containing layer that reacts with the dye.
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Component Purpose Parts by Weight

Pigment/Developer Dispersion

Acid-Activated Bentonite Clay Color Developer 60.0

Calcium Carbonate Extender / Pigment 40.0

Sodium Hexametaphosphate Dispersant 0.8

Water Aqueous Phase 150.0

Final CF Coating Slurry

Pigment/Developer Dispersion

(above)
Developer Base 250.8

Styrene-Butadiene Latex (50%

solids)
Binder 18.0

Oxidized Starch (20% solution) Co-binder / Rheology Modifier 15.0

Sodium Hydroxide (10%

solution)
pH Adjustment 1.5

Experimental Protocols
The following protocols outline the laboratory-scale preparation and testing of ODB-2 based

carbonless copy paper.

Protocol 1: Microencapsulation of ODB-2 (Complex
Coacervation)

Prepare Internal Phase: Dissolve 3.0 parts of ODB-2 into 97.0 parts of alkylnaphthalene with

gentle heating (40-50°C) and stirring until a clear solution is formed.

Prepare Aqueous Phase: In a baffled reaction vessel, dissolve 10.0 parts of gelatin and 10.0

parts of gum arabic in 400.0 parts of deionized water at 50°C.

Emulsification: While maintaining the temperature at 50°C, slowly add the internal phase to

the aqueous phase under high-shear agitation to form an oil-in-water emulsion. Continue
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agitation until the desired droplet size (target: 3-8 µm) is achieved, monitored via optical

microscopy.

Coacervation: Once the desired droplet size is reached, reduce agitation to a gentle stir.

Begin pH adjustment by slowly adding 10% acetic acid to lower the pH to approximately 4.0-

4.4. This induces the coacervation of gelatin and gum arabic around the oil droplets.

Wall Hardening: Cool the dispersion to 10°C. Add 0.5 parts of a 25% glutaraldehyde solution

(cross-linking agent) and stir for 8-12 hours to harden the microcapsule walls.

Finalize Slurry: Adjust the pH to 9.0-10.0 with 10% sodium hydroxide to stop the cross-

linking reaction. The resulting slurry contains the microencapsulated ODB-2.

Protocol 2: Preparation and Application of CB and CF
Coatings

CB Slurry Preparation: To 120 parts of the finalized microcapsule slurry, add 20 parts of

styrene-butadiene latex and 15 parts of carboxymethyl cellulose solution under gentle

agitation. Add water as needed to achieve a target viscosity suitable for the coating method

(e.g., 300-500 cP for a lab-scale Meyer rod coater).

CF Slurry Preparation: Prepare the pigment/developer dispersion by milling the components

in water until a uniform consistency is achieved. In a separate vessel, combine the

dispersion with the latex and starch binders. Adjust pH with sodium hydroxide.

Coating Application:

Coat the reverse side of a base paper (45 g/m²) with the CB slurry using a Meyer rod or

similar coating apparatus to a target dry coat weight of 4-6 g/m².

Coat the front side of a separate sheet of base paper with the CF slurry to a target dry

coat weight of 5-7 g/m².

Drying: Dry the coated sheets in an oven at 100-110°C for 1-2 minutes or until fully dry. Store

in a controlled environment (23°C, 50% RH) for 24 hours before testing.

Protocol 3: Performance Evaluation
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Assembly: Place the CB sheet on top of the CF sheet with the coated sides facing each

other.

Image Generation: Use a standardized impact instrument (e.g., a typewriter with controlled

force or a calibrated pressure applicator) to create marks on the top sheet.

Image Density Measurement: After 15 minutes of development time, measure the optical

density of the marks on the CF sheet using a reflection densitometer.

Lightfastness Test: Expose the developed image to a controlled light source (e.g., Xenon arc

lamp) for a specified duration and re-measure the optical density to quantify fading.

Background Stability: Store an unimaged CF/CB pair at elevated temperature and humidity

(e.g., 40°C, 90% RH) for 24 hours and measure any background color development on the

CF sheet.

Experimental Workflow Visualization
The overall process from chemical formulation to final paper testing is outlined below.
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Workflow for the formulation and testing of ODB-2 carbonless paper.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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